Cas no 2746-81-8 (Fluphenazine Enanthate)

• Product Name: Fluphenazine Enanthate
• CAS No: 2746-81-8
• MF: C₂₉H₃₈F₃N₃O₂S
• MW: 549.691136837006
• CID: 256459
• Update Time: 2025-05-24

Fluphenazine Enanthate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-[4-[3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-1-piperazinyl]ethylester
• 1-heptanoyloxy-2-{4-[3-(2-trifluoromethyl-phenothiazin-10-yl)-propyl]-piperazin-1-yl}-ethane
• 4-< 3-< 2-Trifluormethyl-phenothiazinyl-(10)> -propyl> -1-(2-hydroxy-ethyl)-piperazin-heptanoat
• BP2003
• EINECS 220-385-0
• Eutimox
• Fluphenazin-aenanthsaeureester
• FLUPHENAZINE ENANTHAT,JP14
• fluphenazine enanthate
• fluphenazine O-enantate
• Fluphenazinenanthat
• Moditen-retard
• Prolixin Enanthate
• 2-[4-[3-[2-(Trifluoromethyl)phenothiazin-10-yl]propyl]-1-piperazinyl]ethyl heptanoate
• Fluphenazine Enanthate

• Inchi： 1S/C29H38F3N3O2S/c1-2-3-4-5-11-28(36)37-21-20-34-18-16-33(17-19-34)14-8-15-35-24-9-6-7-10-26(24)38-27-13-12-23(22-25(27)35)29(30,31)32/h6-7,9-10,12-13,22H,2-5,8,11,14-21H2,1H3
• InChI Key： LRWSFOSWNAQHHW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(F)(F)F)C=CC1=2)CCCN1CCN(CCOC(CCCCCC)=O)CC1

Experimental Properties

• Density: 1.1661 (estimate)
• Melting Point: 184.5°C

Fluphenazine Enanthate Security Information

• Hazardous Material transportation number：UN 3249
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Fluphenazine Enanthate

Fluphenazine Enanthate: A Comprehensive Overview

Fluphenazine Enanthate (CAS No. 2746-81-8) is a long-acting antipsychotic medication that has been widely used in the treatment of schizophrenia and other psychotic disorders. This compound belongs to the class of phenothiazine derivatives, which are known for their potent dopamine receptor antagonist properties. The long-acting formulation of fluphenazine enanthate makes it particularly useful for patients who require consistent medication levels over an extended period, thereby improving adherence to treatment regimens.

The chemical structure of fluphenazine enanthate consists of a phenothiazine core with specific substituents that contribute to its pharmacological activity. The enanthate ester group attached to the molecule plays a crucial role in prolonging the duration of action by slowing down the release of the active drug in the body. Recent studies have highlighted the importance of understanding the pharmacokinetics of fluphenazine enanthate, particularly its absorption, distribution, metabolism, and excretion profiles, to optimize dosing regimens and minimize adverse effects.

One of the key advantages of fluphenazine enanthate is its ability to provide sustained therapeutic effects. Clinical trials have demonstrated that this long-acting formulation can effectively manage positive and negative symptoms of schizophrenia, including hallucinations, delusions, and social withdrawal. Moreover, research has shown that fluphenazine enanthate may also be beneficial in treating other mental health conditions, such as bipolar disorder and severe behavioral disturbances associated with dementia.

The mechanism of action of fluphenazine enanthate primarily involves its interaction with dopamine D2 receptors in the brain. By blocking these receptors, it reduces excessive dopaminergic activity, which is often implicated in psychotic symptoms. However, recent advancements in neuropharmacology have shed light on additional receptor interactions that may contribute to its therapeutic effects. For instance, studies suggest that fluphenazine enanthate also modulates serotonin receptors, potentially enhancing its efficacy in treating certain psychiatric conditions.

Despite its benefits, fluphenazine enanthate is not without side effects. Common adverse reactions include extrapyramidal symptoms (EPS), such as tremors and rigidity, as well as weight gain and metabolic disturbances. However, modern therapeutic strategies emphasize minimizing these side effects through careful dosing and adjunctive therapies. Recent research has explored the use of adjunctive medications, such as anticholinergics and dopamine agonists, to mitigate EPS associated with fluphenazine enanthate without compromising its antipsychotic efficacy.

The development of fluphenazine enanthate was a significant milestone in psychiatry, offering a practical solution for patients who struggle with medication adherence. Its long-acting nature allows for administration every few weeks or months, reducing the burden of daily dosing and improving treatment outcomes. Studies comparing fluphenazine enanthate with other long-acting antipsychotics have shown it to be a cost-effective option with comparable efficacy and safety profiles.

In conclusion, fluphenazine enanthate (CAS No. 2746-81-8) remains a valuable tool in the management of psychotic disorders due to its sustained therapeutic effects and convenience of use. Ongoing research continues to refine our understanding of its pharmacodynamics and clinical applications, ensuring that it remains a relevant option in modern psychiatric practice.